Cas no 1417566-87-0 (3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propylamine hydrochloride)

• Product Name: 3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propylamine hydrochloride
• CAS No: 1417566-87-0
• MF: C₇H₁₃ClN₄O₂
• MW: 220.656719923019
• MDL: MFCD22421972
• CID: 4699151
• Update Time: 2025-05-21

3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propyl]amine hydrochloride
• 3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propan-1-amine hydrochloride
• 3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propylamine hydrochloride

• MDL： MFCD22421972
• Inchi： 1S/C7H12N4O2.ClH/c1-6-5-7(11(12)13)9-10(6)4-2-3-8;/h5H,2-4,8H2,1H3;1H
• InChI Key： GRRITXDPIYBXCT-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=C(C)N(CCCN)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Topological Polar Surface Area: 89.7

Additional information on 3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propylamine hydrochloride

Research Briefing on 3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propylamine hydrochloride (CAS: 1417566-87-0)

3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propylamine hydrochloride (CAS: 1417566-87-0) is a chemically synthesized small molecule that has garnered significant attention in recent pharmaceutical and biochemical research. This compound, characterized by its pyrazole core and nitro functional group, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have explored its utility in drug discovery, focusing on its pharmacokinetic properties and biological interactions.

One of the key areas of investigation involves the compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. Researchers have demonstrated that 3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propylamine hydrochloride exhibits selective binding affinity towards certain kinases, which are critical in the regulation of cellular signaling cascades. This selectivity makes it a candidate for further development in targeted therapies for inflammatory diseases and certain cancers. Computational modeling and in vitro assays have been employed to elucidate its binding mechanisms and optimize its molecular structure for enhanced efficacy.

In addition to its enzymatic inhibition properties, recent preclinical studies have highlighted the compound's stability and bioavailability. Pharmacokinetic analyses indicate that 3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propylamine hydrochloride maintains a favorable half-life in plasma, which is essential for its potential use as a therapeutic agent. Furthermore, its hydrochloride salt form enhances solubility, addressing one of the common challenges in drug formulation. These findings are supported by data from high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses, ensuring the reliability of the results.

The synthesis and optimization of 3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propylamine hydrochloride have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, leveraging advancements in green chemistry principles to minimize environmental impact. These methodologies not only enhance the scalability of production but also ensure compliance with regulatory standards for pharmaceutical manufacturing. Researchers have emphasized the importance of reproducibility and cost-effectiveness in these synthetic processes to facilitate future commercialization.

Looking ahead, the potential applications of 3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propylamine hydrochloride extend beyond its current scope. Ongoing studies are investigating its role in combination therapies, where it may synergize with other compounds to enhance therapeutic outcomes. Additionally, its structural versatility offers opportunities for derivative development, enabling the exploration of new chemical entities with tailored biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propylamine hydrochloride represents a promising candidate in the field of medicinal chemistry. Its unique chemical properties, combined with its demonstrated biological activity, position it as a valuable tool for drug discovery and development. Continued research efforts will be crucial in unlocking its full potential and addressing the remaining challenges in its therapeutic application. This briefing underscores the importance of interdisciplinary collaboration and innovation in advancing the frontiers of chemical biology and pharmaceutical sciences.